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Abstract

This technical guide details the discovery and isolation of FR901465, a potent antitumor
compound produced by the bacterium Pseudomonas sp. No. 2663. FR901465, along with its
congeners FR901463 and FR901464, was identified as a molecule that enhances the
transcriptional activity of the SV40 DNA virus promoter and exhibits significant cytotoxic effects
against various murine and human tumor cell lines.[1] This document provides a
comprehensive overview of the fermentation process, isolation and purification protocols, and
the physicochemical properties of FR901465. Furthermore, it elucidates the compound's
mechanism of action, which involves the induction of cell cycle arrest at the G1 and G2/M
phases.

Discovery of the Producing Organism

The producing microorganism, designated Pseudomonas sp. No. 2663, was isolated from a
soil sample. Standard microbiological techniques were employed for the isolation and
cultivation of this bacterium.

Fermentation for the Production of FR901465

The production of FR901465 is achieved through submerged fermentation of Pseudomonas
sp. No. 2663. While the precise media composition from the original discovery is not publicly
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detailed, a representative fermentation protocol based on common practices for Pseudomonas
species is provided below.

Fermentation Medium

A typical fermentation medium for the growth of Pseudomonas sp. and production of secondary
metabolites would likely include a carbon source, a nitrogen source, and various mineral salts.

Table 1: Representative Fermentation Medium Composition

Component Concentration (g/L) Purpose

Glycerol 20-40 Primary Carbon Source
Glucose 5-10 Secondary Carbon Source
Peptone 5-15 Nitrogen Source

Nitrogen Source, Vitamins, and

Yeast Extract 2-5
Growth Factors
Buffering Agent, Phosphorus
K2HPO4 1-2
Source
MgSQOa-7H20 05-1 Source of Magnesium lons
FeS0a4-7H20 0.01 - 0.05 Source of Iron lons
_ Provides essential
Trace Element Solution 1mL

micronutrients

Fermentation Protocol

e Inoculum Preparation: A seed culture of Pseudomonas sp. No. 2663 is prepared by
inoculating a suitable seed medium and incubating for 24-48 hours.

e Production Fermentation: The production medium is inoculated with the seed culture.
Fermentation is carried out in a stirred-tank bioreactor under the following controlled
conditions:

o Temperature: 28 - 32 °C
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o pH: Maintained between 6.5 and 7.5
o Aeration: 0.5 - 1.5 vvm (volumes of air per volume of medium per minute)
o Agitation: 200 - 400 rpm

o Fermentation Monitoring: The fermentation is monitored for key parameters such as pH,
dissolved oxygen, and substrate consumption. The production of FR901465 is typically
tracked by bioassay or chromatographic methods.

» Harvesting: The fermentation broth is harvested after a predetermined period, usually when
the production of FR901465 reaches its maximum.

Isolation and Purification of FR901465

The isolation and purification of FR901465 from the fermentation broth involves a multi-step
process utilizing various chromatographic techniques.

Experimental Workflow for Isolation and Purification
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Fermentation Broth of Pseudomonas sp. No. 2663

:

Centrifugation
Supernatant Mycelial Cake

l

Solvent Extraction
(e.g., Ethyl Acetate)

l

Crude Extract

;

Diaion HP-20 Column Chromatography

l

Methanol Fractions

l

Silica Gel Column Chromatography

;

Active Fractions

l

Preparative HPLC

Pure FR901465
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252163#discovery-and-isolation-of-fr901465-from-
pseudomonas-sp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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